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Compound of Interest

Compound Name:
N-tert-Butoxycarbonyl-N-

methylalanine

Cat. No.: B558136 Get Quote

An In-depth Technical Guide to N-tert-Butoxycarbonyl-N-methylalanine

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Structure
N-tert-Butoxycarbonyl-N-methylalanine, commonly abbreviated as Boc-N-Me-Ala-OH, is a

derivative of the amino acid alanine. It is specifically an N-methylated and N-protected form of

L-alanine, which is widely utilized in the solid-phase synthesis of peptides. The tert-

butoxycarbonyl (Boc) group serves as a protecting group for the amine, preventing it from

reacting during the peptide coupling process.

IUPAC Name: (2S)-2-{--INVALID-LINK--amino}propanoic acid[1][2]

Chemical Structure:

Molecular Formula: C₉H₁₇NO₄[1]

SMILES: C--INVALID-LINK--C(O)=O[1]

InChI Key: VLHQXRIIQSTJCQ-LURJTMIESA-N[1]

Physicochemical Properties
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A summary of the key quantitative data for N-tert-Butoxycarbonyl-N-methylalanine is

presented below. This information is crucial for its handling, storage, and application in

experimental settings.

Property Value Reference

Molecular Weight 203.24 g/mol [2][3]

Appearance
White to off-white powder or

crystal
[1][4]

Melting Point 88.0-94.0 °C [1]

Optical Rotation -30.4 ± 0.3° (C=1 in ethanol) [1]

CAS Number 16948-16-6 [1][2]

Solubility
Soluble in DMSO (≥ 200

mg/mL)
[3]

Experimental Protocols
The synthesis of N-tert-Butoxycarbonyl-N-methylalanine is a key procedure for its use in

further research and development. Below is a detailed protocol for its chemical synthesis.

Synthesis of N-(tert-butoxycarbonyl)-N-methylalanine[5]
This protocol involves a two-step process starting from L-alanine.

Step 1: Synthesis of 2-(N-(tert-butoxycarbonyl)amino)-alanine (Boc-L-alanine)

Dissolve L-alanine (1 g) in a mixture of 1,4-dioxane (22 mL) and H₂O (11 mL) at 0°C.

Adjust the pH of the solution to 9-10 using a 10% NaOH aqueous solution.

Add di-tert-butyl dicarbonate (Boc₂O, 2.45 g) to the mixture.

Stir the reaction mixture overnight at room temperature.

Wash the mixture with 50 mL of ethyl acetate.
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Acidify the aqueous layer to a pH of 2 with 2 M HCl.

Extract the product with two 100 mL portions of ethyl acetate.

Dry the combined ethyl acetate extracts over anhydrous sodium sulfate (Na₂SO₄).

Remove the solvent under reduced pressure to yield a white solid.

Step 2: Synthesis of N-(tert-butoxycarbonyl)-N-methylalanine[5]

Stir the 2-(N-(tert-butoxycarbonyl)amino)-alanine (1.9 g) from Step 1 in tetrahydrofuran (THF,

20 mL) in an ice bath under an inert atmosphere.[5]

Add a 10 molar equivalent of methyl iodide in one portion.[5]

Slowly add a 10 molar equivalent of sodium hydride (60% dispersion in mineral oil).[5]

Allow the mixture to stir at room temperature for 24 hours.[5]

Quench the reaction by adding 100 mL of H₂O.[5]

Wash the reaction mixture with 200 mL of diethyl ether.[5]

Adjust the pH of the aqueous layer to 3 using 5 M HCl.[5]

Extract the product with two 100 mL portions of chloroform.[5]

Dry the combined chloroform extracts over Na₂SO₄ and evaporate the solvent under vacuum

to yield a white solid of N-(tert-butoxycarbonyl)-N-methylalanine.[5]

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the synthesis of N-tert-Butoxycarbonyl-N-
methylalanine.
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Step 1: Boc Protection of L-Alanine Step 2: N-Methylation

L-Alanine React with Boc₂O
in Dioxane/H₂O, pH 9-10 Boc-L-Alanine Boc-L-Alanine React with Methyl Iodide

and Sodium Hydride in THF
N-tert-Butoxycarbonyl-

N-methylalanine

Click to download full resolution via product page

Caption: Workflow for the two-step chemical synthesis of N-tert-Butoxycarbonyl-N-
methylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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